Cas no 52535-70-3 (ethyl 2-(4-methylbenzamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate)

• Product Name: ethyl 2-(4-methylbenzamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• CAS No: 52535-70-3
• MF: C₁₉H₂₁NO₃S
• MW: 343.439944028854
• CID: 5857076
• PubChem ID: 692757
• Update Time: 2025-06-10

ethyl 2-(4-methylbenzamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(4-methylbenzamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate
• Benzo[b]thiophene-3-carboxylic acid, 4,5,6,7-tetrahydro-2-[(4-methylbenzoyl)amino]-, ethyl ester
• Ethyl 4,5,6,7-tetrahydro-2-[(4-methylbenzoyl)amino]benzo[b]thiophene-3-carboxylate
• Oprea1_862030
• SR-01000393603
• DTXSID501132017
• F0098-0092
• ethyl 2-[(4-methylbenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• SR-01000393603-1
• 52535-70-3
• EU-0000688
• AKOS000536173
• Oprea1_707629
• ethyl 2-(4-methylbenzamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate

• Inchi： 1S/C19H21NO3S/c1-3-23-19(22)16-14-6-4-5-7-15(14)24-18(16)20-17(21)13-10-8-12(2)9-11-13/h8-11H,3-7H2,1-2H3,(H,20,21)
• InChI Key： OREHHZRQOREYNN-UHFFFAOYSA-N
• SMILES： C12CCCCC=1C(C(OCC)=O)=C(NC(=O)C1=CC=C(C)C=C1)S2

Computed Properties

• Exact Mass: 343.12421471g/mol
• Monoisotopic Mass: 343.12421471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 83.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on ethyl 2-(4-methylbenzamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate

Ethyl 2-(4-Methylbenzamido)-4,5,6,7-Tetrahydro-1-Benzothiophene-3-Carboxylate (CAS No. 52535-70-3): An Overview of Its Structure, Synthesis, and Applications

Ethyl 2-(4-methylbenzamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate (CAS No. 52535-70-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzothiophenes, which are known for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the structure, synthesis, and recent advancements in the study of this compound.

Structure and Chemical Properties

The molecular formula of ethyl 2-(4-methylbenzamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate is C₁₈H₁₉NO₃S. The compound features a benzothiophene core with a tetrahydrofuran ring fused to it. The presence of the ethyl ester group at the carboxylic acid position and the 4-methylbenzamido substituent on the benzothiophene ring contributes to its unique chemical properties and biological activity. The compound is a white crystalline solid with a melting point of approximately 100-102°C.

The benzothiophene scaffold is known for its stability and ability to form various functional groups, making it an attractive target for synthetic chemists. The presence of the amide group in the molecule enhances its solubility in polar solvents and can influence its pharmacokinetic properties. Additionally, the ester functionality can be readily hydrolyzed under physiological conditions, potentially affecting its bioavailability.

Synthesis and Preparation

The synthesis of ethyl 2-(4-methylbenzamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate has been reported in several studies. One common approach involves the reaction of 4-methylbenzoyl chloride with 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid ethyl ester. This reaction typically proceeds under mild conditions using a base such as triethylamine or pyridine to neutralize the hydrochloric acid byproduct.

The starting material, 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid ethyl ester, can be synthesized through a multi-step process involving the condensation of thiophenol with an appropriate aldehyde or ketone followed by cyclization and functional group manipulation. Recent advancements in synthetic methods have focused on improving yield and reducing reaction times through the use of catalysts and microwave-assisted synthesis techniques.

Biological Activity and Applications

Ethyl 2-(4-methylbenzamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate has been studied for its potential therapeutic applications in various diseases. One area of significant interest is its anti-inflammatory properties. Research has shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings suggest that it may have potential as a treatment for inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, ethyl 2-(4-methylbenzamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate has also been investigated for its antitumor activity. Studies have demonstrated that it can induce apoptosis in cancer cells by modulating key signaling pathways such as p53 and Bcl-2. These results highlight its potential as a lead compound for developing novel anticancer agents.

Recent Research Developments

The latest research on ethyl 2-(4-methylbenzamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate has focused on optimizing its pharmacological properties through structural modifications. For example, substituting different functional groups at various positions on the benzothiophene ring has been shown to enhance its potency and selectivity. These modifications can also improve its pharmacokinetic profile by increasing its stability and reducing off-target effects.

A recent study published in the Journal of Medicinal Chemistry reported the synthesis of a series of analogs with improved anti-inflammatory activity compared to the parent compound. The researchers found that introducing a hydroxyl group at the meta position of the benzamide substituent significantly enhanced the compound's ability to inhibit cytokine production in macrophages.

Conclusion

Ethyl 2-(4-methylbenzamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate (CAS No. 52535-70-3) is a promising compound with diverse biological activities that make it an attractive target for further research and development. Its unique structure and chemical properties provide a foundation for exploring new therapeutic applications in areas such as inflammation and cancer. As research continues to advance our understanding of this compound's mechanisms of action and potential benefits, it holds great promise for contributing to the next generation of pharmaceuticals.